Cas no 1242866-96-1 (7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1242866-96-1
• MF: C₂₂H₁₈Cl₂N₄OS
• MW: 457.375521183014
• CID: 5434013
• Update Time: 2025-10-22

7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C22H18Cl2N4OS/c23-14-4-3-5-15(12-14)27-8-10-28(11-9-27)22-25-19-17(13-30-20(19)21(29)26-22)16-6-1-2-7-18(16)24/h1-7,12-13H,8-11H2,(H,25,26,29)
• InChI Key： AJQLGAUZPAKXCI-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC(Cl)=C3)CC2)NC(=O)C2SC=C(C3=CC=CC=C3Cl)C=2N=1

Additional information on 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1242866-96-1)

The compound 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1242866-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidinone derivative exhibits a unique structural framework, combining a chlorophenyl moiety with a piperazine ring, which has been associated with diverse pharmacological activities. Recent studies have focused on its role as a modulator of key biological targets, particularly in the context of neurological disorders and cancer.

Recent research efforts have aimed to elucidate the molecular mechanisms underlying the biological activity of this compound. In vitro studies have demonstrated its high affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its ability to inhibit specific kinase pathways has sparked interest in its use as an anticancer agent. The compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability, have been investigated to assess its suitability for clinical development.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound, revealing that the chlorophenyl groups at both the 2- and 3-positions of the thienopyrimidinone core are critical for maintaining high receptor binding affinity. The research team employed molecular docking simulations to predict the binding mode of the compound within the active sites of target proteins, providing valuable insights for further optimization. These findings have paved the way for the development of second-generation analogs with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, novel routes for the preparation of 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one have been reported, offering improved yields and scalability. Recent advancements in green chemistry approaches have enabled the reduction of hazardous byproducts during synthesis, addressing important environmental and safety concerns. These methodological improvements are crucial for facilitating large-scale production should the compound progress to clinical trials.

Looking forward, several research groups have initiated preclinical studies to evaluate the therapeutic potential of this compound in animal models of disease. Preliminary results from these investigations are expected to be published in the coming months, which will provide critical data on efficacy and safety profiles. The scientific community anticipates that these findings will determine whether 7-(2-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one warrants further development as a candidate drug molecule.